Cas no 114540-27-1 (Aladapcin)

• Product Name: Aladapcin
• CAS No: 114540-27-1
• MF: C₁₃H₂₅N₅O₅
• MW: 331.368102788925
• CID: 144718
• PubChem ID: 3086557
• Update Time: 2025-04-19

Aladapcin Chemical and Physical Properties

Names and Identifiers

• Aladapcin
• 2-[2-[(2,6,7-triamino-7-oxoheptanoyl)amino]propanoylamino]propanoic acid
• N-(2,6,7-triamino-7-oxoheptanoyl)alanylalanine
• N-{2-[(2,6-Diamino-1,7-dihydroxy-7-iminoheptylidene)amino]-1-hydroxypropylidene}alanine
• 114540-27-1
• CHEBI:221632
• DTXSID90921412
• SCHEMBL4061749

• Inchi： 1S/C13H25N5O5/c1-6(11(20)18-7(2)13(22)23)17-12(21)9(15)5-3-4-8(14)10(16)19/h6-9H,3-5,14-15H2,1-2H3,(H2,16,19)(H,17,21)(H,18,20)(H,22,23)
• InChI Key： JPUODCQOVNYKMH-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC(C(N)=O)N)N)NC(C)C(NC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 331.18575
• Monoisotopic Mass: 331.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 190.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides